Cas no 93638-04-1 ([3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4-methoxyphenyl)propyl]azanium;chloride)

• Product Name: [3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4-methoxyphenyl)propyl]azanium;chloride
• CAS No: 93638-04-1
• MF: C₁₈H₂₂ClNO₃
• MW: 335.825184345245
• CID: 1980748
• PubChem ID: 56692
• Update Time: 2025-04-21

[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4-methoxyphenyl)propyl]azanium;chloride Chemical and Physical Properties

Names and Identifiers

• [3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4-methoxyphenyl)propyl]azanium,chloride
• [3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4-methoxyphenyl)propyl]azanium
• chloride
• alpha-(p-Methoxyphenyl)-1,4-benzodioxan-6-propylamine hydrochloride
• 1,4-Benzodioxin-6-propanamine, 2,3-dihydro-alpha-(4-methoxyphenyl)-, hydrochloride
• 1,4-Benzodioxan-6-propylamine, alpha-(p-methoxyphenyl)-, hydrochloride
• 2,3-Dihydro-alpha-(4-methoxyphenyl)-1,4-benzodioxin-6-propanamine hydrochloride
• 93638-04-1
• [3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4-methoxyphenyl)propyl]azanium;chloride

• Inchi： 1S/C18H21NO3.ClH/c1-20-15-6-4-14(5-7-15)16(19)8-2-13-3-9-17-18(12-13)22-11-10-21-17;/h3-7,9,12,16H,2,8,10-11,19H2,1H3;1H
• InChI Key： YZSLDBDZJHBZPJ-UHFFFAOYSA-N
• SMILES： [Cl-].O1CCOC2C=CC(=CC1=2)CCC(C1C=CC(=CC=1)OC)[NH3+]

Computed Properties

• Exact Mass: 335.129
• Monoisotopic Mass: 335.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3A^2

Experimental Properties

• Boiling Point: 445.8°C at 760 mmHg
• Flash Point: 233.9°C